Cas no 2361585-01-3 ((S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide)

• Product Name: (S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide
• CAS No: 2361585-01-3
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6019773
• PubChem ID: 145905557
• Update Time: 2025-06-23

(S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2361585-01-3
• EN300-26585195
• Z3088435986
• N-methyl-N-{[(2S)-5-oxopyrrolidin-2-yl]methyl}-4-(prop-2-enamido)benzamide
• (S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide
• N-Methyl-N-[[(2S)-5-oxopyrrolidin-2-yl]methyl]-4-(prop-2-enoylamino)benzamide

• Inchi： 1S/C16H19N3O3/c1-3-14(20)17-12-6-4-11(5-7-12)16(22)19(2)10-13-8-9-15(21)18-13/h3-7,13H,1,8-10H2,2H3,(H,17,20)(H,18,21)/t13-/m0/s1
• InChI Key： IJTIGKMLZJCIFW-ZDUSSCGKSA-N
• SMILES： O=C1CC[C@@H](CN(C)C(C2C=CC(=CC=2)NC(C=C)=O)=O)N1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.5Ų

Additional information on (S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide

(S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide: A Comprehensive Overview

The compound with CAS No. 2361585-01-3, commonly referred to as (S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of acrylamide, benzamide, and a pyrrolidinone moiety, making it a versatile candidate for various applications in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging state-of-the-art techniques such as asymmetric catalysis and stereocontrolled reactions. The (S)-configuration at the chiral center is particularly significant, as it often correlates with enhanced pharmacokinetic properties and reduced adverse effects in biological systems. Researchers have employed computational methods, including molecular docking and quantum mechanics simulations, to elucidate the structural dynamics and binding affinities of this compound with target proteins.

One of the most promising applications of (S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammatory diseases, neurodegenerative disorders, and certain types of cancer. For instance, its interaction with the NF-kB pathway has shown potential in reducing inflammation, while its effects on amyloid-beta aggregation suggest promising avenues for Alzheimer's disease research.

The structural versatility of this compound also makes it an attractive candidate for drug delivery systems. Its ability to form stable conjugates with biocompatible polymers has been explored in nanotechnology-based drug delivery platforms. These systems aim to enhance drug bioavailability, reduce systemic toxicity, and improve targeting efficiency to specific tissues or cells.

Moreover, the integration of acrylamide and pyrrolidinone moieties into the molecule introduces unique functional groups that can be exploited for further chemical modifications. This modular approach allows chemists to fine-tune the physicochemical properties of the compound, such as solubility, stability, and permeability, which are critical for successful drug candidates.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on scaling up the synthesis of this compound while maintaining its stereochemical integrity. Green chemistry principles have been incorporated into these processes to minimize environmental impact and optimize resource utilization.

In summary, (S)-4-Acrylamido-N-methyl-N-((5-oxopyrrolidin-2-yl)methyl)benzamide represents a cutting-edge molecule with immense potential in both research and therapeutic applications. Its intricate structure, combined with advanced synthetic methodologies and innovative application strategies, positions it as a key player in the ongoing quest for novel therapeutic solutions.